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Compound of Interest

Compound Name: CK2-IN-9

Cat. No.: B8570479

Disclaimer: No specific Safety Data Sheet (SDS) for CK2-IN-9 was found. This guidance is
based on the safety information for a similar compound, "CK2 inhibitor 2," provided by the
same supplier, and general best practices for handling highly potent active pharmaceutical
ingredients (HPAPIS). Researchers should always perform a risk assessment and consult with
their institution's safety office before handling any new chemical.

CK2-IN-9 is a potent and selective inhibitor of Casein Kinase 2 (CK2), a protein kinase
implicated in various diseases, including cancer.[1][2] Due to its high potency, this compound
should be handled with care in a laboratory setting to minimize exposure and ensure the safety
of personnel.

Potential Hazards

Based on the Safety Data Sheet for a similar compound, "CK2 inhibitor 2," the potential
hazards of CK2-IN-9 may include:

o Acute oral toxicity: Harmful if swallowed.
o Skin irritation: May cause skin irritation upon contact.

e Serious eye irritation: May cause serious eye irritation.

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protective equipment is crucial when handling potent
compounds like CK2-IN-9. The following PPE is recommended to create a barrier between the
researcher and the chemical:

Gloves: Wear appropriate chemical-resistant gloves. It is advisable to double-glove.

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
splashes.

Lab Coat: A lab coat, preferably one that is disposable or dedicated to potent compound
work, must be worn.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) is recommended. All respiratory use should be in accordance
with the institution's respiratory protection program.

Handling Procedures
Adherence to strict handling protocols is essential to prevent contamination and exposure.
Engineering Controls:

e Fume Hood: All weighing and solution preparation of CK2-IN-9 should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

o Ventilated Enclosure: For procedures with a higher risk of aerosol generation, a ventilated
balance enclosure or glove box is recommended.

Operational Practices:

» Preparation: Before starting work, ensure all necessary PPE is donned correctly and the
work area in the fume hood is clean and uncluttered.

» Weighing: Use a dedicated set of spatulas and weigh paper for handling the solid compound.
Tare the balance with the weigh paper before adding the compound.

» Solution Preparation: Add the solvent to the vessel containing the pre-weighed CK2-IN-9
powder slowly to avoid splashing. Cap the vessel securely before mixing.
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» Cleaning: After handling, decontaminate all surfaces and equipment. A common practice is to
use a detergent solution followed by a solvent rinse.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan

All waste generated from handling CK2-IN-9 must be treated as hazardous waste.

e Solid Waste: Contaminated solid waste, including gloves, weigh paper, and pipette tips,
should be collected in a dedicated, labeled hazardous waste container.

» Liquid Waste: Unused solutions and solvent rinses should be collected in a sealed and
properly labeled hazardous waste container.

» Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
chemical waste vendor in accordance with local, state, and federal regulations.

Quantitative Data Summary

The following table summarizes key hazard information based on the SDS for "CK2 inhibitor 2".
Occupational Exposure Limits (OELs) for CK2-IN-9 have not been established. In the absence
of a specific OEL, it is prudent to handle the compound as a highly potent substance and
minimize exposure to the lowest reasonably achievable level.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b8570479?utm_src=pdf-body
https://www.benchchem.com/product/b8570479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8570479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard
Classification . ]
GHS Pictogram Signal Word Hazard Statement
(based on CK2
inhibitor 2)
Acute toxicity, Oral ) H302: Harmful if
GHSO07 Warning
(Category 4) swallowed.
Skin
o ) H315: Causes skin
corrosion/irritation GHSO07 Warning L
irritation.
(Category 2)
Serious eye )
o ] H319: Causes serious
damage/eye irritation GHSO07 Warning o
eye irritation.
(Category 2A)

Safe Handling Workflow
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Caption: Workflow for the safe handling of potent chemical compounds like CK2-IN-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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